Cas no 332388-17-7 (<br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide)

• Product Name: <br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide
• CAS No: 332388-17-7
• MF: C₂₂H₁₆BrClN₄OS
• MW: 499.810641288757
• CID: 3071780
• PubChem ID: 3132384
• Update Time: 2025-06-07

<br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide
• 332388-17-7
• 2-((5-(2-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-chlorophenyl)acetamide
• 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro-phenyl)-acetamide
• AKOS000583273

• MDL： MFCD01431045
• Inchi： 1S/C22H16BrClN4OS/c23-17-11-5-4-10-16(17)21-26-27-22(28(21)15-8-2-1-3-9-15)30-14-20(29)25-19-13-7-6-12-18(19)24/h1-13H,14H2,(H,25,29)
• InChI Key： BFFWRJHRPHXPFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(N1C1C=CC=CC=1)SCC(NC1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 497.99167Da
• Monoisotopic Mass: 497.99167Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 85.1Ų

Additional information on <br>2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide

Introduction to 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide (CAS No. 332388-17-7)

2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide, identified by its CAS number 332388-17-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a triazole core structure, which is well-documented for its versatile biological activities. The presence of bromo and chloro substituents on the aromatic rings, along with the sulfanyl group attached to the triazole ring, contributes to its unique chemical properties and potential pharmacological applications.

The molecular framework of 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide incorporates several key functional groups that are of particular interest in drug discovery. The triazole ring itself is a heterocyclic compound that has been extensively studied for its role in various therapeutic agents, including antifungals and antivirals. The sulfanyl group introduces a polar region to the molecule, which can enhance interactions with biological targets such as enzymes and receptors. Additionally, the bromo and chloro substituents on the aromatic rings can influence the electronic properties of the molecule, potentially affecting its binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel compounds with triazole cores due to their demonstrated efficacy in modulating biological pathways. The specific arrangement of substituents in 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide makes it a promising candidate for further investigation in several therapeutic areas. For instance, studies have suggested that molecules with similar structural motifs may exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The combination of a triazole ring with amide and sulfanyl functionalities provides a rich scaffold for structure-based drug design.

One of the most compelling aspects of 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide is its potential to serve as a lead compound for the development of new drugs. Researchers have employed computational methods to predict its binding interactions with various biological targets. These simulations have highlighted the molecule's ability to engage with proteins involved in inflammatory responses and signal transduction pathways. Such insights are crucial for designing experiments aimed at validating its pharmacological potential.

The synthesis of CAS No. 332388-17-7 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring through cycloaddition reactions, followed by functionalization with bromo and chloro groups. The introduction of the sulfanyl group and the amide moiety further refines the molecular architecture. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex framework efficiently.

Evaluation of 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro- phenyl)-acetamide in preclinical studies has revealed intriguing biological activities. Initial assays have shown that it exhibits moderate inhibition against certain kinases, which are known to be overexpressed in cancer cells. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at tested doses, suggesting a favorable safety profile. These findings warrant further investigation into its therapeutic potential.

The structural features of CAS No. 332388-17-7 also make it an attractive candidate for development into an imaging agent or probe for biological studies. The presence of electron-withdrawing groups such as bromo and chloro atoms can enhance contrast in imaging techniques like nuclear magnetic resonance (NMR) or positron emission tomography (PET). Such applications could provide valuable tools for diagnosing and monitoring diseases at an early stage.

Future research directions for 2-[5-(2-Bromo-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2-chloro -phenyl)-acetamide include exploring its interactions with additional biological targets and optimizing its chemical properties for better pharmacokinetics. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling its full potential. By leveraging cutting-edge technologies such as high-throughput screening and structure-guided drug design, researchers aim to uncover novel therapeutic applications for this compound.

In conclusion,CAS No. 332388 -17 -7 represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and promising biological activities. Its unique combination of functional groups positions it as a valuable tool for drug discovery and development across multiple therapeutic areas. As research progresses, 33 [ 5( strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong>)^.)] ()^.)] ()^.)] ()^.)] ()^.